Cas no 1807256-26-3 (Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate
• CAS No: 1807256-26-3
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4947075
• Update Time: 2025-06-08

Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO4/c1-2-18-11(17)8-3-7(5-15)4-10(9(8)6-16)19-12(13)14/h3-4,12,16H,2,6H2,1H3
• InChI Key： HDVRSNRFHXUHIS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C(=O)OCC)=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate

Research Brief on Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate (CAS: 1807256-26-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate (CAS: 1807256-26-3) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyano group, difluoromethoxy moiety, and hydroxymethyl functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a precursor in the synthesis of small-molecule inhibitors targeting specific kinase pathways involved in inflammatory responses. The research highlighted the compound's ability to undergo selective modifications, enabling the generation of derivatives with enhanced pharmacokinetic properties. The study reported that derivatives of Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate exhibited significant inhibitory activity against key inflammatory mediators, suggesting its potential as a scaffold for anti-inflammatory drug development.

In addition to its anti-inflammatory potential, recent investigations have also examined the compound's role in oncology. A preprint article from BioRxiv (2024) detailed the synthesis and evaluation of Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate derivatives as potential inhibitors of tumor-associated carbonic anhydrases. The study demonstrated that certain derivatives exhibited nanomolar affinity for these enzymes, which are critical for tumor microenvironment regulation. These findings underscore the compound's versatility and its potential as a starting point for the design of targeted cancer therapies.

From a synthetic chemistry perspective, Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate has also been the subject of methodological advancements. A recent publication in Organic Letters (2023) described an efficient, scalable synthesis route for this compound, utilizing green chemistry principles to minimize environmental impact. The optimized protocol achieved a high yield (85%) and purity (>98%), making it suitable for large-scale pharmaceutical production. This development is particularly significant for industrial applications, where scalability and cost-effectiveness are paramount.

Despite these promising developments, challenges remain in the further exploration of Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate. Current research gaps include a need for more comprehensive in vivo studies to validate its therapeutic potential and a deeper understanding of its metabolic fate. Future directions may involve structure-activity relationship (SAR) studies to optimize its biological activity and the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases or infectious diseases.

In conclusion, Ethyl 5-cyano-3-difluoromethoxy-2-(hydroxymethyl)benzoate (CAS: 1807256-26-3) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications, from anti-inflammatory to anticancer research, coupled with recent advancements in its synthetic accessibility, position it as a valuable asset in the pharmaceutical research toolkit. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.